Cas no 61001-06-7 (2-(4-Bromophenyl)imidazo[2,1-a]isoquinoline)

• Product Name: 2-(4-Bromophenyl)imidazo[2,1-a]isoquinoline
• CAS No: 61001-06-7
• MF: C₁₇H₁₁BrN₂
• MW: 323.186642885208
• CID: 2655285
• PubChem ID: 820935
• Update Time: 2025-04-21

2-(4-Bromophenyl)imidazo[2,1-a]isoquinoline Chemical and Physical Properties

Names and Identifiers

• EU-0072541
• STL026232
• HMS600M06
• Imidazo(2,1-a)isoquinoline, 2-(p-bromophenyl)-
• AQ-776/15342292
• SCHEMBL973021
• 2-(p-Bromophenyl)imidazo(2,1-a)isoquinoline
• Imidazo(2,1-a)isoquinoline, 2-(4-bromophenyl)-
• NIOSH/NI3012000
• CCG-17101
• 2-(4-bromophenyl)imidazo[2,1-a]isoquinoline
• UNII-L2EF3V5QU3
• Oprea1_865702
• L2EF3V5QU3
• 2-(4-Bromophenyl)imidazo(2,1-a)isoquinoline
• ChemDiv1_004846
• NI30120000
• AKOS001628477
• 61001-06-7
• 2-(4-Bromophenyl)imidazo[2,1-a]isoquinoline

• Inchi： 1S/C17H11BrN2/c18-14-7-5-13(6-8-14)16-11-20-10-9-12-3-1-2-4-15(12)17(20)19-16/h1-11H
• InChI Key： RIWBAVICDRBVGP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CN2C=CC3C=CC=CC=3C2=N1

Computed Properties

• Exact Mass: 322.01056Da
• Monoisotopic Mass: 322.01056Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 17.3Ų